N-cycloheptyl-3-methyl-4-[(methylsulfonyl)amino]benzamide

• IUPAC Name: N-cycloheptyl-4-(methanesulfonamido)-3-methylbenzamide
• InChI: InChI=1S/C16H24N2O3S/c1-12-11-13(9-10-15(12)18-22(2,20)21)16(19)17-14-7-5-3-4-6-8-14/h9-11,14,18H,3-8H2,1-2H3,(H,17,19)
• InChI Key: MZCOFRPNJUVADZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NC2CCCCCC2)NS(=O)(=O)C
• Molecular Formula: C16H24N2O3S
• Molecular Weight: 324.4 g/mol

Description

N-cycloheptyl-3-methyl-4-[(methylsulfonyl)amino]benzamide is a chemical compound that has been extensively researched in the field of medicinal chemistry. It is a potent inhibitor of a specific enzyme called cyclic nucleotide phosphodiesterase type 4 (PDE4), which is involved in regulating immune responses, inflammation, and other physiological processes.

Scientific Research Applications

N-cycloheptyl-3-methyl-4-[(methylsulfonyl)amino]benzamide has been extensively studied for its potential therapeutic applications in various diseases such as inflammatory bowel disease, chronic obstructive pulmonary disease, asthma, and psoriasis. It has been shown to have potent anti-inflammatory and immunomodulatory effects by inhibiting N-cycloheptyl-3-methyl-4-[(methylsulfonyl)amino]benzamide enzyme activity.

Mechanism of Action

N-cycloheptyl-3-methyl-4-[(methylsulfonyl)amino]benzamide specifically inhibits N-cycloheptyl-3-methyl-4-[(methylsulfonyl)amino]benzamide enzyme activity, which leads to increased levels of cyclic AMP (cAMP) and decreased levels of inflammatory mediators such as cytokines, chemokines, and leukotrienes. This results in reduced inflammation and immune responses.
Biochemical and Physiological Effects:
N-cycloheptyl-3-methyl-4-[(methylsulfonyl)amino]benzamide has been shown to have potent anti-inflammatory effects in various preclinical models of inflammation and immune-related diseases. It has been shown to reduce inflammation in the lungs, intestines, and skin. It has also been shown to reduce airway hyperresponsiveness and mucus production in preclinical models of asthma and chronic obstructive pulmonary disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-cycloheptyl-3-methyl-4-[(methylsulfonyl)amino]benzamide in lab experiments is its potent and specific inhibitory effect on N-cycloheptyl-3-methyl-4-[(methylsulfonyl)amino]benzamide enzyme activity. This allows for precise modulation of cAMP levels and downstream effects. However, one of the limitations is its relatively low solubility in aqueous solutions, which may require the use of organic solvents and affect its bioavailability.

Future Directions

There are several future directions for research on N-cycloheptyl-3-methyl-4-[(methylsulfonyl)amino]benzamide. One direction is to investigate its potential therapeutic applications in other immune-related diseases such as rheumatoid arthritis and multiple sclerosis. Another direction is to investigate its potential synergistic effects with other anti-inflammatory agents. Additionally, further research is needed to optimize its pharmacokinetic properties and develop more effective formulations for clinical use.